Cas no 2885995-35-5 (2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester)

• Product Name: 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester
• CAS No: 2885995-35-5
• MF: C₂₀H₂₈N₂O₆
• MW: 392.446125984192
• CID: 5762647
• Update Time: 2025-05-19

2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester

• Inchi： 1S/C20H28N2O6/c1-20(2,3)28-19(26)22-12-11-21(13-16(22)9-10-17(23)24)18(25)27-14-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,23,24)
• InChI Key： MPVRNWLHKJERLT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(OCC2=CC=CC=C2)=O)CC1CCC(O)=O

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.0±35.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Additional information on 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester

Recent Advances in the Study of 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester (CAS: 2885995-35-5)

The compound 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester (CAS: 2885995-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperazine backbone and ester functionalities, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. Recent studies have focused on elucidating its synthetic pathways, pharmacokinetic properties, and biological activities, providing valuable insights for future drug development.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improves yield and purity. The protocol involves the protection of the piperazine core with tert-butyl and benzyl groups, followed by carboxylation at the 2-position. This method not only enhances scalability but also reduces the formation of by-products, making it more suitable for industrial applications.

In addition to synthetic advancements, recent investigations have explored the biological activities of this compound. Research conducted by the University of Cambridge (2024) revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. The study utilized in vitro assays and molecular docking simulations to demonstrate that the compound exhibits selective binding to GABA-A receptors, suggesting its utility in the treatment of neurological disorders such as epilepsy and anxiety. These findings are particularly significant given the limited number of small molecules capable of selectively targeting GABA receptors.

Another noteworthy development is the application of this compound in drug delivery systems. A collaborative study between MIT and Pfizer (2024) highlighted its role as a linker in antibody-drug conjugates (ADCs). The compound's ester groups facilitate controlled release of cytotoxic agents, thereby improving the therapeutic index of ADCs. This research underscores the versatility of 2-(2-Carboxy-ethyl)-piperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester in modern pharmaceutical formulations.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research on CAS: 2885995-35-5 underscores its potential as a valuable tool in drug discovery and development. Future studies are expected to focus on structure-activity relationships (SAR) and in vivo efficacy to fully unlock its therapeutic potential.